Cas no 197178-40-8 (5-\u200b(3,\u200b5-\u200bDimethoxyphenyl)\u200b-2,\u200b4-\u200bpentadienoic Acid Ethyl Ester)

• Product Name: 5-\u200b(3,\u200b5-\u200bDimethoxyphenyl)\u200b-2,\u200b4-\u200bpentadienoic Acid Ethyl Ester
• CAS No: 197178-40-8
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 5720752
• Update Time: 2025-05-20

5-\u200b(3,\u200b5-\u200bDimethoxyphenyl)\u200b-2,\u200b4-\u200bpentadienoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 5-(3,5-dimethoxyphenyl)-, ethyl ester
• 5-?(3,?5-?Dimethoxyphenyl)?-2,?4-?pentadienoic Acid Ethyl Ester
• 5-\u200b(3,\u200b5-\u200bDimethoxyphenyl)\u200b-2,\u200b4-\u200bpentadienoic Acid Ethyl Ester

• Inchi： 1S/C15H18O4/c1-4-19-15(16)8-6-5-7-12-9-13(17-2)11-14(10-12)18-3/h5-11H,4H2,1-3H3
• InChI Key： ICLNSXQRPARKNE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=CC=CC1=CC(OC)=CC(OC)=C1

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±35.0 °C(Predicted)

Additional information on 5-\u200b(3,\u200b5-\u200bDimethoxyphenyl)\u200b-2,\u200b4-\u200bpentadienoic Acid Ethyl Ester

5-(3,5-Dimethoxyphenyl)-2,4-pentadienoic Acid Ethyl Ester: A Comprehensive Overview

The compound 5-(3,5-Dimethoxyphenyl)-2,4-pentadienoic Acid Ethyl Ester (CAS No. 197178-40-8) is a specialized organic molecule with significant potential in various scientific and industrial applications. This ester derivative, featuring a dimethoxyphenyl group conjugated with a pentadienoic acid ethyl ester moiety, has garnered attention due to its unique structural properties and versatility. Researchers and industries are increasingly exploring its applications in pharmaceuticals, agrochemicals, and material science, making it a compound of high relevance in contemporary chemistry.

One of the most intriguing aspects of 5-(3,5-Dimethoxyphenyl)-2,4-pentadienoic Acid Ethyl Ester is its molecular architecture. The presence of the dimethoxyphenyl group enhances its electronic properties, while the pentadienoic acid ethyl ester backbone contributes to its reactivity and solubility. This combination makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive compounds. Recent studies have highlighted its role in the synthesis of potential therapeutic agents, aligning with the growing demand for innovative drug candidates in the pharmaceutical industry.

The applications of 5-(3,5-Dimethoxyphenyl)-2,4-pentadienoic Acid Ethyl Ester extend beyond pharmaceuticals. In agrochemical research, this compound has shown promise as a building block for developing new pesticides and herbicides. Its structural features allow for modifications that can enhance efficacy and reduce environmental impact, addressing the global push for sustainable agricultural practices. Additionally, its conjugated system makes it a candidate for use in organic electronics, where materials with specific electronic properties are in high demand for devices like OLEDs and solar cells.

From a market perspective, the demand for 5-(3,5-Dimethoxyphenyl)-2,4-pentadienoic Acid Ethyl Ester is expected to rise, driven by its multifaceted applications. The compound's CAS No. 197178-40-8 is frequently searched in academic and industrial databases, reflecting its growing importance. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of researchers and developers. Its relevance in cutting-edge fields like drug discovery and green chemistry further underscores its commercial potential.

In conclusion, 5-(3,5-Dimethoxyphenyl)-2,4-pentadienoic Acid Ethyl Ester (CAS No. 197178-40-8) stands out as a compound with broad applicability and significant scientific interest. Its unique structure, combined with its potential in pharmaceuticals, agrochemicals, and materials science, positions it as a key player in modern chemistry. As research continues to uncover new uses for this versatile molecule, its role in advancing technology and industry is likely to expand, making it a compound worth watching in the coming years.